Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Cabotegravir-d5 stable isotope labeled standard

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cabotegravir-d5
Cat. No.: S11214117

Experimental Protocol for Quantification

Here is a detailed methodology for using Cabotegravir-d5 to measure Cabotegravir concentrations in

human whole blood, as demonstrated in a point-of-care assay using a miniature mass spectrometer [1].

The workflow for this experimental protocol is summarized in the following diagram:
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Experimental workflow for quantifying Cabotegravir in whole blood using Cabotegravir-d5 as an internal

standard.

Sample Preparation

¢ Internal Standard Working Solution: Prepare a solution of Cabotegravir-d5 at 1000 ng/mL in
acetonitrile [1].

¢ Protein Precipitation: Add 100 pL of the internal standard solution to 100 pL of human whole blood
sample (e.g., calibration, quality control, or patient sample) in a microcentrifuge tube [1].

e Mixing: Shake the mixture vigorously for one minute to precipitate proteins [1].

¢ Centrifugation: Centrifuge the sample to obtain a clear supernatant [1].

Paper Spray lonization and MS Analysis
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e Sample Deposition: Pipette 10 uL of the clear supernatant onto the base of a triangular piece of filter
paper [1].
¢ |lonization: Apply a solvent and a high voltage to the paper to generate gas-phase ions for mass

spectrometry [1].
e Mass Spectrometry: Analyze the sample using a mass spectrometer. The Mini-12 instrument in the

cited study used a rectilinear ion trap and the following parameters [1]:

[e]

[e]

o

Precursor lon for CAB: m/z 406

Precursor lon for CAB-d5 (IS): m/z 411

lon Isolation: Precursor ions were isolated using a SWIFT (Stored Waveform Inverse Fourier
Transform) technique.

Fragmentation: lons were fragmented via Collision-Induced Dissociation (CID).

Analysis Time: The total assay turnaround time was under 4 minutes [1].

Analytical Performance Data

The method using Cabotegravir-d5 has been rigorously characterized. The table below summarizes key

quantitative performance metrics from the referenced study [1]:

Performance Parameter Result for Cabotegravir

Limit of Quantitation (LoQ) 750 ng/mL

Linear Range 750 - 2000 ng/mL

Precision (%RSD) < 15% (at concentrations above LoQ)
Internal Standard Used Cabotegravir-d5

Key Applications and Importance

The primary application of Cabotegravir-d5 is in Therapeutic Drug Monitoring (TDM) for people living

with HIV (PLWH) who are receiving long-acting injectable Cabotegravir [1] [2].

e Managing Variability: Cabotegravir and Rilpivirine concentrations can vary significantly between
patients. In clinical trials, drug levels varied by more than a factor of 10 at a single time point post-
injection. Cases of virologic failure were linked to drug concentrations in the lowest quartile [1].
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e Enabling Personalized Dosing: Accurate measurement of drug levels using internal standards like
Cabotegravir-d5 helps clinicians understand a patient's unique pharmacokinetics. This data can be
used to personalize injection frequencies, ensuring drug concentrations remain in the therapeutic
range for optimal efficacy and convenience [1].

¢ Point-of-Care Potential: The combination of stable isotope internal standards with ambient ionization
techniques (like paper spray) and portable mass spectrometers paves the way for rapid TDM in walk-
in clinics, providing feedback in minutes rather than days [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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